Cas no 851404-64-3 (2-chloro-6-fluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• CAS No: 851404-64-3
• MF: C₁₉H₁₆ClFN₂O₂
• MW: 358.793947219849
• CID: 5857127
• PubChem ID: 5244894
• Update Time: 2025-05-24

2-chloro-6-fluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide
• Benzamide, 2-chloro-N-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-6-fluoro-
• F0611-0467
• AKOS024587064
• 851404-64-3
• 2-chloro-6-fluoro-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• AB00669420-01
• 2-chloro-6-fluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

• Inchi： 1S/C19H16ClFN2O2/c1-11-5-6-12-10-13(18(24)23-16(12)9-11)7-8-22-19(25)17-14(20)3-2-4-15(17)21/h2-6,9-10H,7-8H2,1H3,(H,22,25)(H,23,24)
• InChI Key： IAIQZUGGXZLLDI-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C=C2)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 358.0884336g/mol
• Monoisotopic Mass: 358.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 556.7±50.0 °C(Predicted)
• pka: 11.61±0.70(Predicted)

Additional information on 2-chloro-6-fluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

2-Chloro-6-fluoro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide (CAS No. 851404-64-3)

2-Chloro-6-fluoro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide is a complex organic compound with the CAS registry number 851404-64-3. This compound belongs to the class of benzamides, which are widely studied in medicinal chemistry due to their potential as pharmacological agents. The molecule features a benzamide core with substituents that include a chlorine atom at position 2, a fluorine atom at position 6, and an ethyl group attached to a quinoline derivative. The quinoline moiety itself is substituted with a methyl group at position 7 and an oxo group at position 2, making this compound structurally unique and potentially bioactive.

The synthesis of 851404-64-3 involves multi-step organic reactions, including nucleophilic substitutions, amidations, and possibly oxidation or reduction steps to introduce the functional groups. The quinoline ring system is often synthesized via the Skraup oxidation or other methods, while the benzamide portion can be derived from chlorobenzoyl chloride or similar reagents. The combination of these groups results in a molecule with potential applications in drug discovery, particularly in the fields of oncology and infectious diseases.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, 851404-64-3 has been investigated for its potential as an inhibitor of kinases, which are enzymes critical in cell signaling pathways. The presence of electron-withdrawing groups like chlorine and fluorine on the benzamide ring can enhance the compound's ability to bind to protein targets, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, 851404-64-3 has been explored for its role as an intermediate in the synthesis of more complex molecules. Its structural versatility allows for further functionalization, enabling researchers to tailor its properties for specific therapeutic applications. For example, modifications to the quinoline ring or the ethyl side chain could enhance solubility, bioavailability, or target specificity.

From an analytical standpoint, 851404-64-3 can be characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry. These methods provide insights into the compound's molecular structure and purity, which are essential for quality control in pharmaceutical development.

In conclusion, 851404-64-3, or 2-chloro-6-fluoro-N-[2-(7-methyl-2-oxydihydroquinolinyl)ethyl]benzamide, represents a significant advancement in the field of medicinal chemistry. Its unique structure and potential biological activity make it a valuable compound for further research and development in drug discovery.